Cas no 40889-24-5 (4-chloro-6-phenylpyrimidine-5-carbonitrile)
40889-24-5 structure
Product Name:4-chloro-6-phenylpyrimidine-5-carbonitrile
CAS No:40889-24-5
MF:C11H6ClN3
MW:215.638440608978
CID:1512982
PubChem ID:824686
Update Time:2025-04-21
4-chloro-6-phenylpyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-6-phenylpyrimidine-5-carbonitrile
- AC1LGO3W
- CTK7C6500
- MolPort-003-801-178
- SBB095161
- AG-C-02952
- AC-907
- 4-Chloro-6-phenyl-5-pyrimidine carbonitrile
- AC-907/34128029
- DTXSID00356473
- 40889-24-5
- 4-chloro-6-phenyl-5-pyrimidinecarbonitrile
-
- Inchi: 1S/C11H6ClN3/c12-11-9(6-13)10(14-7-15-11)8-4-2-1-3-5-8/h1-5,7H
- InChI Key: BFQQETAXLWKTMY-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C2C=CC=CC=2)=NC=N1
Computed Properties
- Exact Mass: 215.0250249g/mol
- Monoisotopic Mass: 215.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.22 g/l) (25 º C),
4-chloro-6-phenylpyrimidine-5-carbonitrile Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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